Methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate

• IUPAC Name: methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate
• InChI: InChI=1S/C12H9BrClNO2/c1-6-3-7-9(14)5-10(12(16)17-2)15-11(7)8(13)4-6/h3-5H,1-2H3
• InChI Key: GPOKEYGWZYJGGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)Br)N=C(C=C2Cl)C(=O)OC
• Molecular Formula: C12H9BrClNO2
• Molecular Weight: 314.56 g/mol

Description

“Methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate” is a synthetic compound with a chemical formula of C11H7BrClNO2. It is an important intermediate in the synthesis of various organic compounds, including biologically active molecules.

Molecular Structure Analysis

The molecular structure of “Methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate” can be represented by the SMILES string Cc1cc(Br)c2nccc(Cl)c2c1. This indicates that the molecule contains a bromine (Br) and a chlorine (Cl) atom, along with a methyl group (CH3), all attached to a quinoline core.

Physical And Chemical Properties Analysis

“Methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate” is a solid compound. Its molecular weight is 300.54.

Scientific Research Applications

Organic Synthesis Methods

Research has developed methodologies for the ortho-alkylation of carboxamides using 8-aminoquinoline-based aryl carboxamides, demonstrating the utility of related structures in high-yield, regioselective chemical synthesis (Fruchey, Monks, & Cook, 2014). Additionally, auxiliary-assisted palladium-catalyzed arylation and alkylation of sp2 and sp3 carbon-hydrogen bonds in carboxylic acid derivatives have been developed, showing the versatility of quinoline derivatives in complex organic syntheses (Shabashov & Daugulis, 2010).

Photolabile Protecting Groups

8-Bromo-7-hydroxyquinoline (BHQ), a related structure, has been synthesized and identified as a new photolabile protecting group for carboxylic acids. Its high single-photon quantum efficiency and sensitivity to multiphoton-induced photolysis make it useful in vivo, particularly for caging biological messengers (Fedoryak & Dore, 2002).

Corrosion Inhibition

Novel heterocyclic compounds based on the 8-hydroxyquinoline moiety, similar to Methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate, have been synthesized and identified as efficient corrosion inhibitors for mild steel in hydrochloric acid. These studies provide insights into the design of new corrosion inhibitors with high efficiency (Rbaa et al., 2019).

Biological Applications

In the realm of drug design, quinoline-8-carboxamides have been explored as a new class of inhibitors for poly(ADP-ribose)polymerase-1 (PARP-1), an important target enzyme with a wide variety of therapeutic activities. This research underscores the potential of quinoline derivatives in the development of new therapeutic agents (Lord, Mahon, Lloyd, & Threadgill, 2009).

Safety and Hazards

“Methyl 8-bromo-4-chloro-6-methylquinoline-2-carboxylate” is classified as Acute Tox. 3 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This indicates that it is toxic if swallowed and causes serious eye damage.